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Compound of Interest

Compound Name:
3-Methyl-4-(pyrrolidin-1-

yl)benzaldehyde

Cat. No.: B1305916 Get Quote

Technical Support Center: 3-Methyl-4-(pyrrolidin-
1-yl)benzaldehyde
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 3-Methyl-4-(pyrrolidin-1-yl)benzaldehyde (CAS

No: 461033-80-7). It includes a detailed analysis of its material safety data sheet,

troubleshooting guides for common experimental issues, and standardized protocols.

Material Safety Data Sheet (MSDS) Analysis
3-Methyl-4-(pyrrolidin-1-yl)benzaldehyde is an irritant and should be handled with care.[1] It

is a versatile building block in organic synthesis, particularly valued in the development of

pharmaceuticals targeting neurological disorders due to its unique structural properties.[2]

Physicochemical and Safety Data
The following tables summarize the key quantitative data for 3-Methyl-4-(pyrrolidin-1-
yl)benzaldehyde.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 461033-80-7

Molecular Formula C₁₂H₁₅NO

Molecular Weight 189.26 g/mol [1][3]

Table 2: Hazard Identification and Safety Precautions

Hazard Statement Precautionary Measures

Irritant[1]
Wear protective gloves, clothing, eye, and face

protection.[1]

Harmful if swallowed or in contact with skin.[4]

Do not eat, drink or smoke when using this

product. Wash skin thoroughly after handling.[4]

[5]

Causes skin irritation.[4]
If on skin, wash with plenty of soap and water. If

irritation occurs, seek medical advice.[4]

May cause an allergic skin reaction.[4]
Contaminated work clothing should not be

allowed out of the workplace.[4]

May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[4]

Avoid breathing

dust/fume/gas/mist/vapors/spray. In case of

inadequate ventilation wear respiratory

protection.[4]

Toxic to aquatic life.[4] Avoid release to the environment.[4]

Experimental Protocols
General Synthesis of an Imine Derivative
This protocol describes a general procedure for the reaction of 3-Methyl-4-(pyrrolidin-1-
yl)benzaldehyde with a primary amine to form an imine, a common step in the synthesis of

more complex molecules.
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Materials:

3-Methyl-4-(pyrrolidin-1-yl)benzaldehyde

Primary amine (e.g., aniline)

Anhydrous solvent (e.g., dichloromethane or toluene)

Drying agent (e.g., anhydrous magnesium sulfate)

Stirring apparatus

Reaction vessel with a condenser

Procedure:

In a clean, dry reaction vessel, dissolve 1 equivalent of 3-Methyl-4-(pyrrolidin-1-
yl)benzaldehyde in the anhydrous solvent.

Add 1.1 equivalents of the primary amine to the solution.

Stir the mixture at room temperature or under gentle heating (e.g., 40°C) for 4-6 hours.[6]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel.[6]

Troubleshooting Guides and FAQs
This section addresses common issues that may arise during experiments involving 3-Methyl-
4-(pyrrolidin-1-yl)benzaldehyde.

Question: My reaction is not proceeding to completion or the yield is very low. What could be

the cause?

Answer:
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Reagent Purity: Ensure that your starting materials, especially the amine, are of high purity.

Impurities can inhibit the reaction.

Solvent Quality: The presence of water in the solvent can prevent imine formation. Use a

freshly dried, anhydrous solvent.

Reaction Conditions: Some reactions may require a catalyst, such as a catalytic amount of

acid, to proceed efficiently. Consider adding a mild acid catalyst.

Air Sensitivity: The compound may be sensitive to air.[4][7] Conducting the reaction under an

inert atmosphere (e.g., nitrogen or argon) can improve the yield.

Question: I am observing multiple spots on my TLC plate, indicating side products. What are

the likely side reactions?

Answer:

Oxidation: The aldehyde group is susceptible to oxidation to a carboxylic acid, especially if

the reaction is exposed to air for extended periods.

Self-Condensation: Aldehydes can undergo self-condensation reactions (aldol condensation)

under certain conditions, though this is less common for aromatic aldehydes.

Decomposition: The compound is sensitive to light and moisture, which can lead to

decomposition.[4] Store the compound in a tightly sealed container in a cool, dark, and dry

place.[5][8]

Question: The purified product is unstable and changes color over time. How can I improve its

stability?

Answer:

Storage: Store the purified compound under an inert atmosphere, protected from light, and at

a low temperature.[8] Storing under nitrogen is recommended.[4][5]

Antioxidants: For long-term storage, adding a small amount of an antioxidant like BHT

(butylated hydroxytoluene) may help prevent oxidation.
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Visualizations
Experimental Workflow for Imine Synthesis
The following diagram illustrates the general workflow for the synthesis of an imine from 3-
Methyl-4-(pyrrolidin-1-yl)benzaldehyde.

Figure 1: General Experimental Workflow for Imine Synthesis

Reaction Setup:
- Dissolve 3-Methyl-4-(pyrrolidin-1-yl)benzaldehyde in anhydrous solvent.

- Add primary amine.

Reaction:
- Stir at room temperature or 40°C for 4-6 hours.

Monitoring:
- Track progress with Thin Layer Chromatography (TLC).

Workup:
- Remove solvent under reduced pressure.

Purification:
- Purify crude product via column chromatography.

Analysis:
- Characterize the final product (e.g., NMR, MS).
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Caption: General Experimental Workflow for Imine Synthesis

Troubleshooting Logic for Low Reaction Yield
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This diagram outlines a logical approach to troubleshooting low yields in reactions involving 3-
Methyl-4-(pyrrolidin-1-yl)benzaldehyde.

Figure 2: Troubleshooting Flowchart for Low Yield

Low Reaction Yield Observed

Check Reagent Purity and Solvent Anhydrousness

Optimize Reaction Conditions:
- Add catalyst?

- Increase temperature?
- Extend reaction time?

Consider Compound Stability:
- Run under inert atmosphere?

- Protect from light?

Re-run Experiment with Optimized Parameters
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Caption: Troubleshooting Flowchart for Low Yield

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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